![molecular formula C22H19N3O B4194199 N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide](/img/structure/B4194199.png)
N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide
Overview
Description
N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide, also known as MBPA, is a chemical compound that has gained attention in scientific research due to its potential applications in the development of new drugs.
Mechanism of Action
The mechanism of action of N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and neurodegeneration. N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anticancer activity. Additionally, N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to modulate the activity of GSK-3β, an enzyme involved in the regulation of neuronal function, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer and neuroprotective activity, N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and acetylcholine.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide is that it is relatively easy to synthesize and purify, making it a useful tool for studying its potential applications in drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in vivo.
Future Directions
There are several future directions for research on N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide. One area of interest is its potential use in combination with other drugs to enhance its anticancer activity. Another area of interest is its potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Additionally, further research is needed to better understand the mechanism of action of N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide and to identify its molecular targets.
Scientific Research Applications
N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been studied for its potential applications in the development of new drugs. It has been shown to have anticancer activity, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has also been studied for its potential use in the treatment of Alzheimer's disease, with research indicating that it may have neuroprotective effects.
properties
IUPAC Name |
N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O/c1-15-7-12-19-20(13-15)25-22(24-19)17-8-10-18(11-9-17)23-21(26)14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,23,26)(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNTWTDNACITKML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3=CC=C(C=C3)NC(=O)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.